Cas no 2228805-68-1 (tert-butyl N-3-amino-2-(2,5-dichloropyridin-4-yl)propylcarbamate)

• Product Name: tert-butyl N-3-amino-2-(2,5-dichloropyridin-4-yl)propylcarbamate
• CAS No: 2228805-68-1
• MF: C₁₃H₁₉Cl₂N₃O₂
• MW: 320.214861154556
• CID: 6052564
• PubChem ID: 165659436
• Update Time: 2025-06-08

tert-butyl N-3-amino-2-(2,5-dichloropyridin-4-yl)propylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3-amino-2-(2,5-dichloropyridin-4-yl)propylcarbamate
• tert-butyl N-[3-amino-2-(2,5-dichloropyridin-4-yl)propyl]carbamate
• EN300-1891588
• 2228805-68-1

• Inchi： 1S/C13H19Cl2N3O2/c1-13(2,3)20-12(19)18-6-8(5-16)9-4-11(15)17-7-10(9)14/h4,7-8H,5-6,16H2,1-3H3,(H,18,19)
• InChI Key： MWLUSMYSQQJPDI-UHFFFAOYSA-N
• SMILES： ClC1C=NC(=CC=1C(CN)CNC(=O)OC(C)(C)C)Cl

Computed Properties

• Exact Mass: 319.0854322g/mol
• Monoisotopic Mass: 319.0854322g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 77.2Ų

Additional information on tert-butyl N-3-amino-2-(2,5-dichloropyridin-4-yl)propylcarbamate

tert-butyl N-3-amino-2-(2,5-dichloropyridin-4-yl)propylcarbamate: A Comprehensive Overview

tert-butyl N-3-amino-2-(2,5-dichloropyridin-4-yl)propylcarbamate is a complex organic compound with the CAS number 2228805-68-1. This compound has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structural properties and potential applications in drug development. The molecule consists of a tert-butyl group attached to a carbamate moiety, which is further linked to an amino-substituted propyl chain. The presence of a 2,5-dichloropyridin-4-yl group introduces additional complexity and functionality to the structure, making it a promising candidate for various chemical and biological studies.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of tert-butyl N-3-amino-2-(2,5-dichloropyridin-4-yl)propylcarbamate. Researchers have employed novel catalytic methods and optimized reaction conditions to achieve high yields and purity levels. These developments have not only facilitated the large-scale production of the compound but also opened new avenues for exploring its pharmacological properties.

The structural uniqueness of tert-butyl N-3-amino-2-(2,5-dichloropyridin-4-yl)propylcarbamate lies in its combination of a bulky tert-butyl group, a flexible propyl chain, and a chlorinated pyridine ring. This combination imparts the molecule with favorable physicochemical properties, such as enhanced solubility and stability. Studies have shown that these properties make the compound suitable for use in drug delivery systems and as a precursor in the synthesis of bioactive molecules.

One of the most exciting areas of research involving tert-butyl N-3-amino-2-(2,5-dichloropyridin-4-yl)propylcarbamate is its potential application in cancer therapy. Preclinical studies have demonstrated that the compound exhibits significant anti-proliferative activity against various cancer cell lines. The mechanism of action appears to involve inhibition of key enzymes associated with tumor growth and metastasis. Furthermore, the compound has shown minimal toxicity to normal cells, making it a promising candidate for targeted cancer therapies.

In addition to its therapeutic potential, tert-butyl N-3-amino-2-(2,5-dichloropyridin-4-yl)propylcarbamate has also been investigated for its role in agrochemical applications. Studies have revealed that the compound possesses potent insecticidal properties, making it a potential candidate for developing eco-friendly pesticides. Its ability to target specific pest species without adversely affecting beneficial insects or the environment has been highlighted as a major advantage.

The synthesis of tert-butyl N-3-amino-2-(2,5-dichloropyridin-4-y